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Compound of Interest

Compound Name: Tallow amine

Cat. No.: B1164935

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of tallow amine from different
suppliers based on key quality parameters. The information presented is intended to assist
researchers, scientists, and drug development professionals in making informed decisions
when selecting tallow amine for their specific applications. Tallow amine, a derivative of
animal fat, is a crucial intermediate in the synthesis of a wide range of chemicals, including
surfactants, corrosion inhibitors, and flotation agents.[1][2] The performance of these end
products is highly dependent on the quality and purity of the initial tallow amine.

Quantitative Performance Data

The following table summarizes the key performance specifications for primary tallow amine
from two leading suppliers, Nouryon and Kao Chemicals. These parameters are critical in
determining the suitability of the tallow amine for various applications.
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Performance Nouryon Kao Chemicals Kao Chemicals
Test Method

Parameter (Armeen® TD) (FARMIN T) (FARMIN TD)
Total Amine
Value (mg 210 - 225 204 - 215 212 - 220 ASTM D2073
KOH/qg)
lodine Value (g

40 - 60 38.0 max 38-54 ASTM D2075
12/100 g)
Color (Gardner) <2 <3.0 <1.0 ASTM D1544
Primary Amine - -

>98 Not Specified Not Specified -
Content (%)
Moisture Content

<05 <10 <0.20 ASTM E203

(%)

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison table are outlined
below. Adherence to these standardized protocols is crucial for obtaining accurate and
reproducible results.

Determination of Total Amine Value

The total amine value, representing the total basicity of the sample, is determined according to
ASTM D2073 - Standard Test Methods for Total, Primary, Secondary, and Tertiary Amine
Values of Fatty Amines, Amidoamines, and Diamines by Referee Potentiometric Method.

Principle: The tallow amine sample is dissolved in a suitable solvent and titrated with a
standardized solution of hydrochloric acid. The endpoint is determined potentiometrically. The
total amine value is expressed as the milligrams of potassium hydroxide (KOH) equivalent to
the basicity in one gram of the sample.

Brief Protocol:

o A known weight of the tallow amine sample is dissolved in isopropy! alcohol.
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e The solution is titrated with a standardized solution of hydrochloric acid in isopropyl alcohol.

e The endpoint is detected by a significant change in the potential using a pH meter with a
glass and reference electrode system.

e Ablank determination is performed, and the total amine value is calculated.

Determination of lodine Value

The iodine value is a measure of the degree of unsaturation in the fatty alkyl chains of the
tallow amine and is determined by the Wijs procedure as described in ASTM D2075 -
Standard Test Method for lodine Value of Fatty Amines, Amidoamines, and Diamines.

Principle: A known weight of the sample is reacted with an excess of iodine monochloride (Wijs
solution) in a carbon tetrachloride or chloroform and glacial acetic acid mixture. The unreacted
iodine monochloride is then determined by titration with a standard sodium thiosulfate solution.

Brief Protocol:

An accurately weighed sample is dissolved in glacial acetic acid.

e A precise volume of Wijs solution is added, and the mixture is allowed to react in the dark for
a specified time.

e Potassium iodide solution and water are added to the mixture.

e The liberated iodine is titrated with a standardized sodium thiosulfate solution using a starch
indicator.

o A blank titration is conducted under the same conditions.

o The iodine value is calculated and expressed as grams of iodine absorbed per 100 grams of
the sample.

Color Measurement (Gardner Scale)

The color of the tallow amine is determined using the Gardner color scale as specified in
ASTM D1544 - Standard Test Method for Color of Transparent Liquids (Gardner Color Scale).
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Principle: The color of the liquid tallow amine sample is compared to a series of numbered
glass standards. The Gardner color scale ranges from 1 (light yellow) to 18 (deep reddish-
brown).

Brief Protocol:

e The tallow amine sample is melted if it is solid at room temperature and placed in a clear
glass tube of a specified diameter.

e The color of the sample is visually compared with the Gardner color standards by placing
them side-by-side and viewing them against a white background with a standard light
source.

o The Gardner color number of the standard that most closely matches the sample is reported
as the color of the sample.

Determination of Moisture Content

The moisture content in tallow amine is accurately determined using the Karl Fischer titration
method, for which guidance can be found in ASTM E203 - Standard Test Method for Water
Using Volumetric Karl Fischer Titration.

Principle: This method is based on the quantitative reaction of water with an anhydrous solution
of sulfur dioxide and iodine in the presence of a buffer that reacts with hydrogen ions.

Brief Protocol:
o A specialized Karl Fischer titrator is used.

» A known volume or weight of the tallow amine sample is injected into the titration cell
containing the Karl Fischer reagent.

e The reagent is titrated with a standard solution of water in methanol until the endpoint is
reached, which is detected electrometrically.

e The amount of water in the sample is calculated based on the titrant consumption.
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Workflow for Tallow Amine Evaluation

The selection of a suitable tallow amine supplier involves a systematic evaluation process.
The following diagram illustrates a logical workflow from initial supplier screening to final
application testing.

Sourcing & Screening Laboratory Evaluation Application Testing

Click to download full resolution via product page
Caption: Workflow for the evaluation and selection of a tallow amine supplier.

This guide provides a foundational framework for the performance evaluation of tallow amine
from different suppliers. For critical applications, it is always recommended to conduct in-house
testing to validate the suitability of the chosen product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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